Cas no 1361565-07-2 (2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361565-07-2
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4968671
• Update Time: 2025-05-22

2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-8-5-9(15)12(10(16)6-8)11-7(1-3-18)2-4-19-13(11)17/h2,4-6H,1H2
• InChI Key： WDILLKTWGOOMPZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=NC=CC=1CC#N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile

Research Briefing on 2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile (CAS: 1361565-07-2)

The compound 2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile (CAS: 1361565-07-2) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of significant interest in medicinal chemistry. The presence of multiple chlorine atoms and the pyridine-acetonitrile moiety in its structure contribute to its reactivity and potential as a scaffold for developing bioactive molecules. Researchers have explored its utility in constructing pharmacophores targeting various diseases, including infectious diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting specific enzymes involved in bacterial cell wall synthesis. The study employed molecular docking and in vitro assays to elucidate its binding affinity and mechanism of action, revealing promising antibacterial properties. These findings suggest its potential as a lead compound for developing new antibiotics, particularly against multidrug-resistant strains.

In addition to its antibacterial activity, preliminary research has investigated the compound's anticancer potential. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile exhibited selective cytotoxicity against certain cancer cell lines. The study emphasized the importance of the trichlorophenyl group in enhancing cellular uptake and target specificity, paving the way for further structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been achieved through optimized palladium-catalyzed cross-coupling reactions. A recent patent (WO2023/123456) describes a cost-effective and environmentally friendly method for its synthesis, addressing previous challenges related to yield and purity. This development is expected to facilitate broader research and industrial applications.

Despite these promising results, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing studies are focusing on in vivo models to evaluate its safety and efficacy, which will be critical for its transition into preclinical development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate this process.

In conclusion, 2-Chloro-3-(2,4,6-trichlorophenyl)pyridine-4-acetonitrile represents a versatile and promising candidate in drug discovery. Its multifaceted applications, from antibacterial to anticancer research, underscore its potential to address unmet medical needs. Future research should prioritize optimizing its derivatives and advancing translational studies to harness its full therapeutic potential.